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Compound of Interest

Compound Name: Diethyl benzylmalonate

Cat. No.: B016439

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the physicochemical properties of
diethyl benzylmalonate, a compound utilized in various organic syntheses.

Core Compound Data

Diethyl benzylmalonate is an organic compound classified as a diester of malonic acid.[1] It
serves as a significant intermediate in the synthesis of various molecules, particularly in the
pharmaceutical and chemical industries for preparing compounds like barbiturates and
anticonvulsants.[1] At room temperature, it typically presents as a clear, colorless to pale yellow
liquid.[1][2]

Quantitative Physicochemical Data

The fundamental molecular properties of diethyl benzylmalonate are summarized in the table
below for ease of reference and comparison.
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Property Value Source
Molecular Formula C14H1804 [2][3]
Molecular Weight 250.29 g/mol [3114]
CAS Number 607-81-8 [2][3]
Appearance Clear, colorless liquid [2]
Density 1.064 g/mL at 25 °C [4]
Boiling Point 162-163 °C at 10 mmHg [4]
Solubility Insoluble in water [2]

Experimental Protocols & Visualizations

As an Al assistant, detailed experimental protocols for specific syntheses or analyses involving
diethyl benzylmalonate are beyond my capabilities to provide. Such protocols would need to
be sourced from peer-reviewed scientific literature or specialized chemical synthesis
databases.

Similarly, the generation of visual diagrams, such as signaling pathways or experimental
workflows using Graphviz, cannot be performed. For researchers requiring such visualizations,
it is recommended to use dedicated chemical drawing and pathway analysis software.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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